Cas no 26584-42-9 (1,3,4-Thiadiazole, 2-methyl-)

1,3,4-Thiadiazole, 2-methyl- structure
1,3,4-Thiadiazole, 2-methyl- structure
Product Name:1,3,4-Thiadiazole, 2-methyl-
CAS No:26584-42-9
MF:C3H4N2S
MW:100.142258644104
CID:1430746
PubChem ID:14278809
Update Time:2025-04-20

1,3,4-Thiadiazole, 2-methyl- Chemical and Physical Properties

Names and Identifiers

    • 1,3,4-Thiadiazole, 2-methyl-
    • 2-methyl-1,3,4-thiadiazole
    • DTXSID70558402
    • RQSCFNPNNLWQBJ-UHFFFAOYSA-N
    • 26584-42-9
    • SCHEMBL47205
    • 5-methyl-1,3,4-thiadiazole
    • Inchi: 1S/C3H4N2S/c1-3-5-4-2-6-3/h2H,1H3
    • InChI Key: RQSCFNPNNLWQBJ-UHFFFAOYSA-N
    • SMILES: S1C=NN=C1C

Computed Properties

  • Exact Mass: 100.00962
  • Monoisotopic Mass: 100.00951931g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 6
  • Rotatable Bond Count: 0
  • Complexity: 48.1
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 54Ų

Experimental Properties

  • PSA: 25.78
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